3-(pyrrolidin-2-yl)propanamide hydrochloride

• CAS No.: 2694745-57-6
• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.7

Description

3-(pyrrolidin-2-yl)propanamide hydrochloride is a chemical compound that features a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(pyrrolidin-2-yl)propanamide hydrochloride typically involves the formation of the pyrrolidine ring followed by the introduction of the propanamide group. One common method involves the cyclization of appropriate precursors under specific conditions. For example, the reaction of N-substituted piperidines can lead to the formation of pyrrolidin-2-ones, which can then be further functionalized to obtain the desired compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of specific catalysts and solvents to facilitate the reaction and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-(pyrrolidin-2-yl)propanamide hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, such as pyrrolidin-2-ones.

Reduction: Reduction reactions can modify the functional groups attached to the pyrrolidine ring.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like iodine and tert-butyl hydroperoxide (TBHP), as well as reducing agents and various catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of pyrrolidin-2-ones, while substitution reactions can yield a variety of functionalized derivatives .

Scientific Research Applications

3-(pyrrolidin-2-yl)propanamide hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a scaffold for drug development, particularly in the design of novel therapeutics targeting specific biological pathways.

Industry: The compound is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(pyrrolidin-2-yl)propanamide hydrochloride involves its interaction with specific molecular targets. The pyrrolidine ring can interact with various enzymes and receptors, influencing their activity. This interaction can modulate biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine: A simple five-membered nitrogen-containing ring used widely in medicinal chemistry.

Pyrrolidin-2-one: A derivative with a carbonyl group, known for its biological activities.

Pyrrolidin-2,5-dione: Another derivative with two carbonyl groups, used in the synthesis of bioactive molecules.

Uniqueness

3-(pyrrolidin-2-yl)propanamide hydrochloride is unique due to its specific structure, which combines the pyrrolidine ring with a propanamide group. This combination allows for unique interactions with biological targets, making it a valuable compound in drug discovery and development .